Cas no 14224-85-2 (Tricyclo[3.2.1.02,4]octane,8,8-dimethoxy-, (1a,2a,4a,5a)- (9CI))

• Product name: Tricyclo[3.2.1.02,4]octane,8,8-dimethoxy-, (1a,2a,4a,5a)- (9CI)
• CAS No: 14224-85-2
• MF: C₁₀H₁₆O₂
• Molecular Weight: 168.2328
• CID: 235679
• PubChem ID: 138911

Tricyclo[3.2.1.02,4]octane,8,8-dimethoxy-, (1a,2a,4a,5a)- (9CI) Properties

Names and Identifiers

• Tricyclo[3.2.1.02,4]octane,8,8-dimethoxy-, (1a,2a,4a,5a)- (9CI)
• 8,8-Dimethoxytricyclo[3.2.1.0~2,4~]octane
• 14224-85-2
• Tricyclo(3.2.1.02,4)octane, 8,8-dimethoxy-, (1alpha,2alpha,4alpha,5alpha)-
• Tricyclo[3.2.1.02,4]octane,8,8-dimethoxy-,(1.alpha.,2.beta.,4.beta.,5.alpha.)-
• DTXSID30931393
• 7076-82-6
• Tricyclo[3.2.1.02,4]octane,8,8-dimethoxy-,(1.alpha.,2.alpha.,4.alpha.,5.alpha.)-
• Tricyclo(3.2.1.02,4)octane, 8,8-dimethoxy-, (1alpha,2beta,4beta,5alpha)-

• Inchi： InChI=1S/C10H16O2/c1-11-10(12-2)8-3-4-9(10)7-5-6(7)8/h6-9H,3-5H2,1-2H3
• InChIKey： GKTKVXRMUZJCBV-UHFFFAOYSA-N
• SMILES： COC1(C2CCC1C1CC12)OC

Computed Properties

• 精确分子量: 168.115
• 同位素质量: 168.115
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 2
• 重原子数量: 12
• 可旋转化学键数量: 2
• 复杂度: 192
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 4
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 1.5
• 拓扑分子极性表面积: 18.5Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 201.3°Cat760mmHg
• 闪点: 65.4°C